molecular formula C15H13BrO2 B403243 2,3-Dimethylphenyl 2-bromobenzoate

2,3-Dimethylphenyl 2-bromobenzoate

Cat. No.: B403243
M. Wt: 305.17g/mol
InChI Key: ARGRSTCCCCBZDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3-Dimethylphenyl 2-bromobenzoate is an aromatic ester compound formed by the esterification of 2-bromobenzoic acid with 2,3-dimethylphenol. The molecule features a bromine atom at the ortho position of the benzoate moiety and two methyl substituents on the phenyl ring of the phenolic component.

Properties

Molecular Formula

C15H13BrO2

Molecular Weight

305.17g/mol

IUPAC Name

(2,3-dimethylphenyl) 2-bromobenzoate

InChI

InChI=1S/C15H13BrO2/c1-10-6-5-9-14(11(10)2)18-15(17)12-7-3-4-8-13(12)16/h3-9H,1-2H3

InChI Key

ARGRSTCCCCBZDF-UHFFFAOYSA-N

SMILES

CC1=C(C(=CC=C1)OC(=O)C2=CC=CC=C2Br)C

Canonical SMILES

CC1=C(C(=CC=C1)OC(=O)C2=CC=CC=C2Br)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

2-Bromobenzoate Esters
  • 4-Bromobenzyl 2-((2,3-Dimethylphenyl)amino)benzoate (1w): This analog (from ) replaces the phenolic oxygen with an amino group, introducing hydrogen-bonding capability and altering electronic properties. The bromine at the para position (vs.
  • Other Bromobenzoates : Derivatives like methyl 2-bromobenzoate lack the dimethylphenyl group, resulting in lower steric bulk and higher volatility.
Chloroacetamide Derivatives

Compounds such as 2-chloro-N-(2,3-dimethylphenyl)-N-(1-methylethyl)acetamide () share the 2,3-dimethylphenyl moiety but replace the ester with an acetamide group. This substitution increases hydrogen-bond acceptor capacity, improving solubility in aprotic solvents. The chloro substituent vs. bromo also reduces molecular weight and polarizability, impacting intermolecular interactions .

Substituent Position Effects

  • Methyl Group Placement : In 2-chloro-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide (), ethyl groups at the 2,6 positions create greater steric shielding compared to the 2,3-dimethyl configuration. This difference may reduce reactivity in nucleophilic substitutions but enhance thermal stability.
  • Bromine vs. Chlorine : Bromine’s larger atomic radius and higher electronegativity (compared to chlorine) in 2,3-dimethylphenyl 2-bromobenzoate increase van der Waals forces and melting points relative to chlorine-containing analogs .

Physicochemical and Application-Based Comparisons

Property/Application 2,3-Dimethylphenyl 2-Bromobenzoate Similar Compounds Reference
Electrophilic Reactivity Enhanced by ortho-Br and methyl groups Lower in para-Br analogs (e.g., 1w)
Solubility Likely low in water (ester hydrophobicity) Higher in acetamides (amide H-bonding)
Thermal Stability Moderate (steric hindrance from Me groups) Higher in 2,6-diethylphenyl acetamides
Synthetic Utility Potential as a brominating agent Pesticide applications (e.g., alachlor analogs)

Research Findings and Limitations

  • Spectroscopic Characterization : Analogous compounds like 1w () are characterized via NMR and IR, with bromine and methyl groups producing distinct deshielding effects in $^1$H NMR spectra.
  • chloro derivatives.
  • Gaps in Data : Experimental data on melting points, solubility, and reaction kinetics for 2,3-dimethylphenyl 2-bromobenzoate are absent in the provided evidence, necessitating extrapolation from structural analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.